Cas no 88174-52-1 (Benzaldehyde, 3-bromo-2,4,5,6-tetramethyl-)

Benzaldehyde, 3-bromo-2,4,5,6-tetramethyl- structure
88174-52-1 structure
Product Name:Benzaldehyde, 3-bromo-2,4,5,6-tetramethyl-
CAS No:88174-52-1
MF:C11H13BrO
MW:241.124322652817
CID:642208
PubChem ID:13827196
Update Time:2025-04-19

Benzaldehyde, 3-bromo-2,4,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-bromo-2,4,5,6-tetramethyl-
    • 3-bromo-2,4,5,6-tetramethylbenzaldehyde
    • DTXSID90550584
    • 88174-52-1
    • Inchi: 1S/C11H13BrO/c1-6-7(2)10(5-13)9(4)11(12)8(6)3/h5H,1-4H3
    • InChI Key: POHNJCVIVUQIGF-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=C(C=O)C(C)=C(C)C=1C

Computed Properties

  • Exact Mass: 240.01498g/mol
  • Monoisotopic Mass: 240.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų
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